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Compound of Interest

Compound Name: N-Desethylisotonitazene

CAS No.: 2732926-24-6

Cat. No.: B15810796

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential information for the procurement and application of N-
Desethylisotonitazene certified reference material (CRM). It is intended to guide researchers,

scientists, and drug development professionals in the accurate quantification and analysis of

this potent novel psychoactive substance.

Introduction
N-Desethylisotonitazene is a potent synthetic opioid belonging to the benzimidazole class of

compounds.[1][2] Initially identified as a metabolite of isotonitazene, it has now emerged as a

standalone substance in the illicit drug market, posing a significant public health concern.[1][3]

Accurate detection and quantification are crucial for forensic toxicology, clinical diagnostics,

and research into its pharmacology and metabolism. The use of a certified reference material is

paramount to ensure the quality and validity of analytical results.
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N-Desethylisotonitazene is classified as a Schedule I compound in the United States.[4] Its

CAS number is 2732926-24-6.[1][2][5]

Certified Reference Material (CRM)
A certified reference material is a highly characterized and stable material with one or more

certified property values, produced and certified by a recognized competent body. The use of a

CRM for N-Desethylisotonitazene ensures traceability and comparability of analytical results

across different laboratories and methods.

Sourcing Certified Reference Material
Reputable suppliers of N-Desethylisotonitazene CRM include:

Cayman Chemical

LGC Standards

It is imperative to source CRMs from accredited suppliers to ensure the material's quality and

certification.

Quantitative Data Summary
The following table summarizes the typical specifications for an N-Desethylisotonitazene
certified reference material.
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Parameter Specification

Product Name N-Desethylisotonitazene (hydrochloride)

CAS Number 2732926-24-6

Molecular Formula C₂₁H₂₆N₄O₃ • HCl

Purity ≥98%

Format
Crystalline solid or solution in a specified solvent

(e.g., methanol)

Storage -20°C

Supplier Accredited CRM provider

Experimental Protocols
The following protocols are provided as a general guide for the use of N-
Desethylisotonitazene CRM in analytical testing. It is essential to validate these methods in

your laboratory.

Protocol 1: Preparation of Stock and Working Standard
Solutions
Objective: To prepare accurate stock and working standard solutions for calibration and quality

control.

Materials:

N-Desethylisotonitazene CRM

Methanol (LC-MS grade)

Calibrated analytical balance

Class A volumetric flasks

Calibrated pipettes
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Procedure:

Stock Solution (1 mg/mL):

Accurately weigh a suitable amount of the N-Desethylisotonitazene CRM solid.

Quantitatively transfer the weighed material to a Class A volumetric flask.

Dissolve the CRM in a small volume of methanol and then dilute to the mark with

methanol.

Mix thoroughly to ensure homogeneity.

Store the stock solution at the recommended temperature in an amber vial.

Working Standard Solutions:

Prepare a series of working standard solutions by serial dilution of the stock solution with

methanol to achieve the desired concentration range for the calibration curve (e.g., 0.1,

0.5, 1, 5, 10, 50, 100 ng/mL).

Use calibrated pipettes and Class A volumetric flasks for all dilutions.

Store the working standard solutions at the recommended temperature.

Protocol 2: Sample Preparation for LC-MS/MS Analysis
Objective: To extract N-Desethylisotonitazene from a biological matrix (e.g., blood, urine) for

analysis.

Materials:

Biological matrix sample

Internal standard (e.g., N-Desethylisotonitazene-d7)

Acetonitrile

Formic acid
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Solid Phase Extraction (SPE) cartridges or protein precipitation reagents

Centrifuge

Evaporator

Procedure (using Protein Precipitation):

Pipette a known volume of the biological sample (e.g., 100 µL) into a microcentrifuge tube.

Add the internal standard solution.

Add three volumes of cold acetonitrile (e.g., 300 µL).

Vortex for 30 seconds to precipitate proteins.

Centrifuge at high speed for 10 minutes.

Carefully transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the experimental workflow for the analysis of N-
Desethylisotonitazene and a simplified representation of its primary signaling pathway.
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Click to download full resolution via product page
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Caption: Experimental workflow for N-Desethylisotonitazene analysis.
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Caption: Simplified μ-opioid receptor signaling pathway for N-Desethylisotonitazene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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